2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol is a nitroaromatic aminoethanol derivative characterized by a 3-nitrophenyl group linked via an ethylamino chain to an ethanol moiety. Its molecular formula is C₉H₁₃N₂O₃, with a molecular weight of 209.22 g/mol (calculated from constituent atomic weights). While specific toxicological data for this compound are unavailable, analogous nitroaromatic compounds often require careful handling due to possible mutagenic or reactive metabolites .
Properties
Molecular Formula |
C10H14N2O3 |
|---|---|
Molecular Weight |
210.23 g/mol |
IUPAC Name |
2-[1-(3-nitrophenyl)ethylamino]ethanol |
InChI |
InChI=1S/C10H14N2O3/c1-8(11-5-6-13)9-3-2-4-10(7-9)12(14)15/h2-4,7-8,11,13H,5-6H2,1H3 |
InChI Key |
QFUSQBAIJZLQPX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC(=CC=C1)[N+](=O)[O-])NCCO |
Origin of Product |
United States |
Preparation Methods
Reductive Amination and Nitro Group Reduction
One common approach involves:
- Starting from a nitro-substituted phenyl ethylamine derivative.
- Reacting with 2-aminoethanol or a protected form thereof.
- Employing amine-borane complexes as reducing agents to facilitate the formation of the amino alcohol.
- Utilizing palladium-based catalysts (e.g., Pd(OH)2, Pearlman's catalyst) under hydrogen atmosphere or in situ hydrogen generation conditions to reduce nitro groups to amines in a one-pot reaction.
| Step | Reagents/Conditions | Outcome |
|---|---|---|
| Reductive amination | Amine-borane complex (e.g., N,N-diethylaniline borane), alcohol solvent (methanol, ethanol, isopropanol) | Formation of amino alcohol backbone |
| Nitro group reduction | Hydrogen gas, Pd(OH)2 catalyst, or in situ hydrogen from amine-borane complex | Conversion of nitro group (-NO2) to amino group (-NH2) |
| One-pot synthesis | Combination of above steps without intermediate isolation | High purity, complete conversion, operational simplicity |
This method is advantageous because it avoids multiple temperature cycles and allows high yields with excellent purity, facilitating pharmaceutical-grade synthesis.
Zinc-Mediated Nitro Reduction in Hydrogen Donor Solvent
An alternative method reported involves:
- Reacting the nitro-substituted precursor with zinc powder and a hydrogen donor solvent (e.g., alcohol) under controlled pH conditions.
- Extracting and crystallizing the resulting amino alcohol product.
This method is particularly useful for selective reduction of nitro groups to amines without over-reduction or side reactions.
Comparative Data on Preparation Methods
| Aspect | Amine-Borane/Pd Catalyst Reduction | Zinc Powder/Hydrogen Donor Reduction |
|---|---|---|
| Reducing agent | Amine-borane complex + Pd(OH)2 catalyst | Zinc powder + hydrogen donor solvent |
| Reaction conditions | Mild temperature, one-pot, alcohol solvent | Mild temperature, solvent and pH control needed |
| Operational complexity | Low; avoids multiple temperature cycles | Moderate; requires pH adjustment and extraction |
| Purity and yield | High purity, near complete conversion | Good purity, requires crystallization step |
| Scalability | Suitable for pharmaceutical scale | Suitable for laboratory and pilot scale |
| Environmental considerations | Uses less toxic reagents | Zinc waste handling required |
Summary Table of Key Preparation Steps
| Step No. | Description | Reagents/Conditions | Notes |
|---|---|---|---|
| 1 | Formation of amino alcohol backbone | Reaction of 3-nitrophenyl ethylamine with 2-aminoethanol | May involve reductive amination |
| 2 | Reduction of nitro group | Pd(OH)2 catalyst, hydrogen gas or amine-borane complex | One-pot reduction preferred |
| 3 | Purification | Crystallization or extraction | Ensures high purity for applications |
| 4 | Optional protection/deprotection | Protecting groups on amines/alcohols | Depending on synthetic route |
Research Findings and Practical Notes
- The use of amine-borane complexes in combination with Pd catalysts allows in situ hydrogen generation, simplifying the process and reducing the need for external hydrogen gas.
- One-pot methods combining reductive amination and nitro reduction improve overall yield and reduce purification steps.
- Alternative zinc-mediated reductions provide a cost-effective and selective route but require careful pH control and product isolation.
- Structural analogs with substitutions at the nitrophenyl ring (e.g., para-nitrophenyl) have been synthesized using similar methods, highlighting the versatility of these approaches.
- The compound’s slight solubility in water and DMSO impacts purification strategies, often necessitating organic solvent crystallization or extraction.
Chemical Reactions Analysis
Types of Reactions
2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding nitro derivatives.
Reduction: Reduction reactions can convert the nitro group to an amino group.
Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are often used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) can be used for substitution reactions.
Major Products
Oxidation: Nitro derivatives.
Reduction: Amino derivatives.
Substitution: Various substituted products depending on the nucleophile used.
Scientific Research Applications
2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol involves its interaction with specific molecular targets and pathways. The nitrophenyl group is known to participate in electron transfer reactions, which can affect various biological processes. The compound may also interact with enzymes and receptors, leading to its observed biological effects .
Comparison with Similar Compounds
Structural and Functional Group Comparisons
The following compounds share structural motifs with 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol, differing in substituents or functional groups:
1-(3-Nitrophenyl)ethanol (C₈H₉NO₃, MW 167.16 g/mol)
- Key Differences: Lacks the ethylamino bridge; the nitro group is directly attached to the ethanol-bearing phenyl ring.
- Implications: Reduced basicity compared to the target compound due to the absence of an amino group. The direct nitro-ethanol linkage may lower stability under acidic conditions .
2-{[4-Fluoro-3-(trifluoromethyl)phenyl]amino}ethan-1-ol (C₉H₉F₄NO, MW 223.17 g/mol)
- Key Differences : Replaces the nitro group with fluorine and trifluoromethyl (-CF₃) groups.
- The absence of a nitro group reduces redox reactivity, which may mitigate toxicity risks .
(2R)-2-Amino-2-(3-methoxyphenyl)ethan-1-ol (C₉H₁₃NO₂, MW 167.21 g/mol)
- Key Differences: Substitutes nitro with a methoxy (-OCH₃) group and introduces a chiral amino center.
- Implications : The electron-donating methoxy group increases electron density on the phenyl ring, altering electronic properties and possibly enhancing binding to biological targets. Stereochemistry may influence pharmacological activity .
2-[(4-Aminophenyl)(ethyl)amino]ethan-1-ol (C₁₀H₁₅N₂O, MW 195.25 g/mol)
- Key Differences: Contains an aminophenyl group instead of nitrophenyl.
- Implications: The amino group (-NH₂) increases basicity and solubility in aqueous media. This substitution could enhance interactions with nucleic acids or enzymes, making it relevant in drug design .
Physicochemical Properties
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Functional Groups | Notable Properties |
|---|---|---|---|---|
| 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol | C₉H₁₃N₂O₃ | 209.22 | -NO₂, -NH-, -OH | Moderate polarity, potential H-bond donor |
| 1-(3-Nitrophenyl)ethanol | C₈H₉NO₃ | 167.16 | -NO₂, -OH | Lower basicity, nitro-ethanol instability |
| 2-{[4-Fluoro-3-(CF₃)phenyl]amino}ethan-1-ol | C₉H₉F₄NO | 223.17 | -F, -CF₃, -NH-, -OH | High lipophilicity, reduced redox activity |
| (2R)-2-Amino-2-(3-methoxyphenyl)ethanol | C₉H₁₃NO₂ | 167.21 | -OCH₃, -NH₂, -OH | Enhanced electron density, chiral center |
Biological Activity
2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol is a chemical compound with the molecular formula C16H18N2O3. It belongs to the amino alcohol class and features a 3-nitrophenyl group connected to an ethylamine moiety. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry.
- Molecular Formula : C16H18N2O3
- Appearance : Pale yellow solid
- Melting Point : 202-205°C
- Solubility : Slightly soluble in water and dimethyl sulfoxide
Biological Activities
Research indicates that 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol exhibits several notable biological activities, including:
- Anticancer Properties : Some derivatives of this compound have demonstrated cytotoxic effects against various cancer cell lines, suggesting potential as an anticancer agent.
- Antioxidant Activity : The presence of the nitrophenyl group may contribute to antioxidant properties, which are critical in combating oxidative stress in biological systems.
Table 1: Summary of Biological Activities
| Activity Type | Description | References |
|---|---|---|
| Anticancer | Cytotoxic effects on cancer cell lines | |
| Antioxidant | Potential to reduce oxidative stress |
The biological activity of 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol can be attributed to its structural characteristics, particularly the nitrophenyl group. This group is known for its ability to interact with biological macromolecules, potentially influencing various signaling pathways involved in cell proliferation and apoptosis.
Case Studies and Research Findings
Several studies have explored the pharmacological potential of compounds related to 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol:
- Cytotoxicity Studies : Research has shown that derivatives of this compound exhibit significant cytotoxicity against specific cancer cell lines. For instance, a study reported IC50 values indicating effective inhibition of cell growth at micromolar concentrations .
- Antioxidant Evaluations : In vitro assays have demonstrated that compounds with similar structures possess antioxidant capabilities, which were assessed using DPPH radical scavenging assays. These studies confirmed that the nitrophenyl moiety enhances the compound's ability to neutralize free radicals .
Structural Comparisons
The activity of 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol can be further understood by comparing it with structurally similar compounds:
| Compound Name | Structure | Unique Features |
|---|---|---|
| 2-{[1-(4-Nitrophenyl)ethyl]amino}ethan-1-ol | Structure | Contains a para-nitrophenyl group, potentially altering activity |
| 3-Amino-3-(4-nitrophenyl)propan-1-ol | Structure | Similar amino alcohol characteristics but different side chain length |
| (R)-2-(4-Nitrophenethyl)amino)-1-phenylethanol | Structure | Features a phenylethanol backbone, enhancing hydrophobic interactions |
Q & A
Q. What are the established synthetic routes for 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol?
The synthesis typically involves nucleophilic substitution or reductive amination. For example:
- Nucleophilic substitution : Reacting 1-(3-nitrophenyl)ethyl halides with 2-aminoethanol under basic conditions (e.g., K₂CO₃ in DMF).
- Reductive amination : Condensing 3-nitroacetophenone derivatives with 2-aminoethanol using NaBH₄ or H₂/Pd-C as reducing agents .
Key challenges include controlling regioselectivity and minimizing nitro group reduction during amination.
Q. How is the compound characterized for purity and structural confirmation?
- NMR spectroscopy : ¹H/¹³C NMR to confirm the presence of the ethanolamine moiety (δ ~3.5–4.0 ppm for CH₂OH) and aromatic protons (δ ~7.5–8.5 ppm for nitrophenyl) .
- Mass spectrometry : Molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns validate the molecular formula (C₁₀H₁₃N₂O₃) .
- Chromatography : HPLC with UV detection (λ ~260–280 nm) assesses purity (>98%) .
Advanced Research Questions
Q. How does the nitro group’s position (ortho, meta, para) influence reactivity and biological activity?
Comparative studies on nitrophenyl isomers show:
Q. What strategies address stereochemical challenges in synthesizing enantiopure forms?
- Enzymatic resolution : Use lipases (e.g., CAL-B) to selectively acetylate one enantiomer, followed by hydrolysis .
- Chiral auxiliaries : Employ (R)- or (S)-BINOL ligands during amination to induce asymmetry (yield: 70–85%, ee: >90%) .
Controlling stereochemistry is critical for pharmacological applications, as enantiomers may exhibit divergent bioactivity .
Q. How can computational modeling optimize reaction conditions for higher yields?
- DFT calculations : Predict transition states for nitro reduction or amination steps, guiding solvent selection (e.g., THF vs. DCM) .
- Molecular docking : Simulate interactions with biological targets (e.g., cyclooxygenase-2) to prioritize derivatives for synthesis .
Methodological Challenges
Q. How are contradictions in toxicity data resolved for understudied derivatives?
- In vitro assays : Conduct MTT assays on hepatic (HepG2) and renal (HEK293) cell lines to establish preliminary LD₅₀ values .
- Metabolite profiling : Use LC-MS to identify toxic intermediates (e.g., nitroso derivatives) formed during metabolic degradation .
Current evidence suggests low acute toxicity but underscores the need for chronic exposure studies .
Q. What advanced techniques validate nitro-to-amine conversion efficiency?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
